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Compound of Interest

Compound Name: Ethylene glycol-13C2

Cat. No.: B026584

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethylene glycol-13C2,
a stable isotope-labeled compound used in various research applications. While the isotopic
labeling with 13C does not significantly alter the chemical hazards compared to unlabeled
ethylene glycol, it is crucial to adhere to strict safety protocols due to the inherent toxicity of the

parent molecule.

Chemical and Physical Properties

Ethylene glycol-13C2 shares similar physical and chemical properties with its unlabeled
counterpart. The primary difference is the increased molecular weight due to the presence of
the 13C isotope.[1][2] This seemingly minor change is significant for its applications in metabolic
studies and as an internal standard in analytical chemistry.[3]
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Property

Value

Molecular Formula

HORCH213CH20H

Molecular Weight 64.05 g/mol [2]

CAS Number 104700-12-1[1][2]
Appearance Liquid

Melting Point -13 °C (lit.)[1][4]

Boiling Point 196-198 °C (lit.)[1][4]

Density 1.148 g/mL at 25 °C

Flash Point 111 °C (231.8 °F) - closed cup

Refractive Index

n20/D 1.431 (lit.)[1][4]

Isotopic Purity

99 atom % 13C

Hazard Identification and Toxicology

The primary hazards associated with Ethylene glycol-13C2 are acute oral toxicity and the

potential for target organ damage, particularly to the kidneys, with repeated exposure.

Ingestion is the most significant route of exposure and can lead to severe health

consequences.[5][6]

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed.[7]

Specific Target Organ Toxicity

H373: May cause damage to
organs (kidneys) through

Category 2
(Repeated Exposure) prolonged or repeated
exposure.
Toxicological Summary:
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Ethylene glycol itself is relatively non-toxic; however, its metabolites are responsible for its
profound toxicity.[6][8] The metabolic pathway involves the oxidation of ethylene glycol to
glycolaldehyde, then to glycolic acid, glyoxylic acid, and finally oxalic acid.[9] The accumulation
of glycolic acid leads to metabolic acidosis, while the precipitation of calcium oxalate crystals in
the renal tubules can cause acute kidney failure.[6][9]

The toxic dose of ethylene glycol is low, with as little as 0.1 mL/kg of the pure substance
considered to require medical treatment.[9] The lethal dose in adults is estimated to be around
1.4 mL/kg.[9]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure to
Ethylene glycol-13C2.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.[10]

e Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[7][10]

e Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile rubber.[10]

o Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.[11]

Handling Procedures:
e Avoid contact with skin, eyes, and clothing.[7][10]
e Do not breathe vapors or mist.[7][10]

e Do not eat, drink, or smoke in areas where the chemical is handled.[7][12]
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¢ Wash hands thoroughly after handling.[7][12]

Storage:

e Store in a cool, dry, and well-ventilated place.[10][12]

+ Keep the container tightly closed.[7][10]

« Store away from incompatible materials such as oxidizing agents, acids, and alkalis.[11]

Storage

Cool, Dry, Well-Ventilated Area

Transfer to

S~ Handling

~

Tightly Closed Container

T In case of spill

\\\ Spill Response

~
~

Away from Incompatible Materials Wear Appropriate PPE Absorb with Inert Material
(Oxidizers, Acids, Alkalis) (Goggles, Gloves, Lab Coat) (Sand, Vermiculite)
&'hen
No Eating, Drinking, or Smoking Collect into a Closed Container
And

Wash Hands After Handling Dispose of as Hazardous Waste
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Caption: Workflow for the safe storage, handling, and spill response for Ethylene glycol-13C2.

First-Aid Measures

In case of exposure, immediate medical attention is crucial.

Exposure Route First-Aid Procedure

Seek immediate medical attention. Do not

induce vomiting.[12] Rinse mouth with water.[7]

Ingestion . .
Never give anything by mouth to an
unconscious person.[7]
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[7]

Remove contaminated clothing. Wash the
) affected area with soap and plenty of water for
Skin Contact . . L
at least 15 minutes. Seek medical attention if

irritation persists.[11]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[7][10]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7][10]

o Specific Hazards: Vapors may form explosive mixtures with air.[10] Thermal decompaosition
can produce irritating and toxic gases.[12]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
clothing.[7][10]

Accidental Release Measures:

e Personal Precautions: Evacuate personnel to a safe area.[10] Wear appropriate personal
protective equipment.[7] Ensure adequate ventilation.[7]

o Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[10][12]

o Containment and Cleanup: Absorb the spill with an inert material such as sand, earth, or
vermiculite.[10][11] Collect the absorbed material into a suitable, closed container for

disposal as hazardous waste.[7][11]

Experimental Protocols: Safe Use in Research

While specific experimental protocols will vary depending on the research application, the
following general safety principles should be integrated into any procedure involving Ethylene
glycol-13C2.

General Workflow for a Typical NMR Experiment:
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Caption: A generalized workflow for the safe handling of Ethylene glycol-13C2 in a research
setting.

Methodology for Safe Sample Preparation:

Risk Assessment: Before starting any new procedure, conduct a thorough risk assessment
to identify potential hazards and establish appropriate control measures.

e Pre-weighing/Aliquoting: All handling of the neat or concentrated Ethylene glycol-13C2
should be performed in a certified chemical fume hood.

e Solvent Addition: When preparing solutions, add the Ethylene glycol-13C2 to the solvent
slowly to avoid splashing.

» Container Sealing: Ensure that all containers, including NMR tubes, are properly sealed
before being removed from the fume hood.

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with the chemical using an appropriate cleaning agent.

o Waste Disposal: Dispose of all waste, including empty containers, contaminated PPE, and
unused material, in accordance with local, state, and federal regulations for hazardous
waste.[7]

Disposal Considerations

Dispose of Ethylene glycol-13C2 and its containers in accordance with all applicable local,
regional, national, and international regulations.[7][11] Do not dispose of it in drains or the
environment.[10] Contact a licensed professional waste disposal service to dispose of this
material.

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for Ethylene glycol-13C2. It is not a substitute for a thorough understanding of the
specific hazards and the implementation of a robust safety program in your laboratory. Always
consult the most up-to-date Safety Data Sheet (SDS) for this product before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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